Cas no 13877-99-1 (Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester)
13877-99-1 structure
Product Name:Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester
CAS No:13877-99-1
MF:C18H27NO3
MW:305.411885499954
CID:204574
PubChem ID:71863
Update Time:2025-04-19
Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester
- 2-(2-(Dimethylamino)ethoxy)ethyl 1-phenylcyclopentanecarboxylate
- 2-(2-Dimethylaminoethoxy)ethanol-1-phenyl-cyclopentylcarboxylate
- 2-[2-(dimethylamino)ethoxy]ethyl 1-phenylcyclopentanecarboxylate
- Cyclopentanecarboxylic acid, 1-phenyl-, 2-(2-(dimethylamino)ethoxy) ethyl ester
- Minepentate
- Minepentato
- Minepentato [INN-Spanish]
- Minepentatum [INN-Latin]
- UCB 1549
- UCB-1549
- 1-Phenylcyclopentanecarboxylic acid 2-[2-(dimethylamino)ethoxy]ethyl ester
- 1-Phenyl-1-cyclopentanecarboxylic acid 2-[2-(dimethylamino)ethoxy]ethyl ester
- Minepentatum
- 2-[2-(dimethylamino)ethoxy]ethyl 1-phenylcyclopentane-1-carboxylate
- UNII-2ZBF31C62F
- CHEMBL2105230
- MINEPENTATE [INN]
- SCHEMBL2111590
- 2ZBF31C62F
- 13877-99-1
- Minepentate [INN:BAN]
- Q27255855
- DTXSID80160777
- NS00126812
-
- Inchi: 1S/C18H27NO3/c1-19(2)12-13-21-14-15-22-17(20)18(10-6-7-11-18)16-8-4-3-5-9-16/h3-5,8-9H,6-7,10-15H2,1-2H3
- InChI Key: XZUULFZXNSIACY-UHFFFAOYSA-N
- SMILES: O(CCOCCN(C)C)C(C1(C2C=CC=CC=2)CCCC1)=O
Computed Properties
- Exact Mass: 305.199
- Monoisotopic Mass: 305.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8A^2
- XLogP3: 3
Experimental Properties
- Density: 1.1037 (rough estimate)
- Boiling Point: 446.13°C (rough estimate)
- Flash Point: 200.8°C
- Refractive Index: 1.5100 (estimate)
Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
13877-99-1 (Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester) Related Products
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